Cas no 114458-03-6 (2,2-Dimethyl-5-oxo-1,3-dioxolane-4-acetic Acid)

• Product Name: 2,2-Dimethyl-5-oxo-1,3-dioxolane-4-acetic Acid
• CAS No: 114458-03-6
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• MDL: MFCD11113221
• CID: 139377
• PubChem ID: 357864
• Update Time: 2025-04-19

2,2-Dimethyl-5-oxo-1,3-dioxolane-4-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-aceticacid, 2,2-dimethyl-5-oxo-
• 2-(2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl)acetic acid
• 2,2-dimethyl-5-oxo-1,3-Dioxolane-4-acetic acid
• (2,2-Dimethyl-5-oxo-1,3-dioxolan-4-yl)acetic acid
• (4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-acetic acid
• (S)-(2,2-dimethyl-5-oxo-[1,3]dioxolan-4-yl)acetic acid
• (S)-(2,2-dimethyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid
• (S)-2-(2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl)acetic acid
• (S)-2,2-dimethyl-4-oxo-1,3-dioxolane-5-acetic acid
• AC1Q6HIL
• ACMC-1BQOE
• ACMC-20ape4
• ACMC-20ape5
• SureCN200462
• 2,2-dimethyl-5-oxo-1,3-Dioxolane-4-aceticacid
• AB92663
• MFCD00211273
• NSC-617398
• 2,2-dimethyl-1,3-dioxolan-4-on-5-ylacetic acid
• CS-0416186
• 2,2-dimethyl-5-oxo-1,3-dioxolan-4-acetic acid
• SB46812
• FT-0667498
• SCHEMBL200462
• 2,2,-dimethyl-5-oxo-1,3-dioxolan-4-acetic acid
• 2,3-PYRAZINE DICARBOXAMIDE
• FT-0704796
• F80267
• NSC617398
• 1,3-Dioxolane-4-acetic acid, 2,2-dimethyl-5-oxo-
• SY293608
• 2,2-dimehtyl-1,3-dioxolan-4-on-5-ylacetic acid
• (S)-2,2-Dimethyl-5-oxo-1,3-dioxolane-4-acetic acid
• AKOS006229085
• DTXSID50326823
• SB45279
• SY033294
• IDQOCLIWDMZKBZ-UHFFFAOYSA-N
• 1,3-Dioxolane-4-aceticacid,2,2-dimethyl-5-oxo-
• (R)-(-)-2,2-DIMETHYL-5-OXO-1,3-DIOXOLANE-4-ACETICACID
• 114458-03-6
• MFCD00211272
• FT-0667497
• (2,2-dimethyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid
• 1,3-Dioxolane-4-acetic acid,2,2-dimethyl-5-oxo-
• 2,2-Dimethyl-5-oxo-1,3-dioxolane-4-acetic Acid

• MDL： MFCD11113221
• Inchi： 1S/C7H10O5/c1-7(2)11-4(3-5(8)9)6(10)12-7/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： IDQOCLIWDMZKBZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC1(C)C)CC(=O)O

Computed Properties

• Exact Mass: 174.0528
• Monoisotopic Mass: 174.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83